Cas no 573982-82-8 (4-ethynyl-1-(2-methylpropyl)-1H-pyrazole)

4-Ethynyl-1-(2-methylpropyl)-1H-pyrazole is a specialized pyrazole derivative featuring an ethynyl functional group at the 4-position and a 2-methylpropyl substituent at the 1-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly in click chemistry applications via its terminal alkyne moiety. The 2-methylpropyl group enhances lipophilicity, potentially improving membrane permeability in biologically active molecules. Its well-defined structure makes it a valuable intermediate for constructing more complex heterocyclic systems or functionalized scaffolds. The compound's stability under standard conditions facilitates handling and storage, while its high purity ensures reproducibility in downstream synthetic processes.

4-ethynyl-1-(2-methylpropyl)-1H-pyrazole structure

573982-82-8 structure

Product Name:4-ethynyl-1-(2-methylpropyl)-1H-pyrazole

CAS No:573982-82-8

MF:C₉H₁₂N₂

MW:148.204981803894

MDL:MFCD18809455

CID:1017569

PubChem ID:22042575

Update Time:2025-06-08

4-ethynyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-ethynyl-1-(2-methylpropyl)- (9CI)
- 4-ethynyl-1-(2-methylpropyl)-1H-pyrazole
- 4-ETHYNYL-1-(2-METHYLPROPYL)PYRAZOLE
- F2147-6922
- 4-Ethynyl-1-isobutyl-1H-pyrazole
- 573982-82-8
- SY272317
- AKOS040813649
- DTXSID501274180
- EN300-1831595
- DB-323010
- SCHEMBL4612279
- MFCD18809455
- 1H-Pyrazole, 4-ethynyl-1-(2-methylpropyl)-
- MDL： MFCD18809455
- Inchi： 1S/C9H12N2/c1-4-9-5-10-11(7-9)6-8(2)3/h1,5,7-8H,6H2,2-3H3
- InChI Key： OOGNLYBNSMQDQJ-UHFFFAOYSA-N
- SMILES： N1(C=C(C#C)C=N1)CC(C)C

Computed Properties

Exact Mass: 148.100048391g/mol
Monoisotopic Mass: 148.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 17.8Å²

4-ethynyl-1-(2-methylpropyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E254326-100mg	4-Ethynyl-1-(2-methylpropyl)-1h-pyrazole	573982-82-8		100mg	$ 250.00	2022-06-05
TRC	E254326-500mg	4-Ethynyl-1-(2-methylpropyl)-1h-pyrazole	573982-82-8		500mg	$ 910.00	2022-06-05
TRC	E254326-1g	4-Ethynyl-1-(2-methylpropyl)-1h-pyrazole	573982-82-8		1g	$ 1410.00	2022-06-05
eNovation Chemicals LLC	Y1052439-1g	4-Ethynyl-1-isobutyl-1H-pyrazole	573982-82-8	95%	1g	$980	2024-07-19
Enamine	EN300-1831595-0.05g	4-ethynyl-1-(2-methylpropyl)-1H-pyrazole	573982-82-8		0.05g	$587.0	2023-09-19
Enamine	EN300-1831595-0.1g	4-ethynyl-1-(2-methylpropyl)-1H-pyrazole	573982-82-8		0.1g	$615.0	2023-09-19
Enamine	EN300-1831595-0.25g	4-ethynyl-1-(2-methylpropyl)-1H-pyrazole	573982-82-8		0.25g	$642.0	2023-09-19
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Enamine	EN300-1831595-1.0g	4-ethynyl-1-(2-methylpropyl)-1H-pyrazole	573982-82-8		1.0g	$1286.0	2023-07-10
Enamine	EN300-1831595-2.5g	4-ethynyl-1-(2-methylpropyl)-1H-pyrazole	573982-82-8		2.5g	$1370.0	2023-09-19